Cas no 82603-41-6 ( )

• Product Name: &nbsp
• CAS No: 82603-41-6
• MF: C₁₀H₇N₅O₆
• MW: 293.192481279373
• CID: 987994
• PubChem ID: 338786
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dinitrophenyl)-2-methyl-5-nitroimidazole
• NSC362876
• NSC-362876
• 82603-41-6
• DTXSID80320652
• DS-007936
• 1-(2,4-dinitrophenyl)-2-methyl-5-nitro-imidazole
•  

• Inchi： 1S/C10H7N5O6/c1-6-11-5-10(15(20)21)12(6)8-3-2-7(13(16)17)4-9(8)14(18)19/h2-5H,1H3
• InChI Key： CKUHQYAVNYLAEA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1N1C(=CN=C1C)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 293.04
• Monoisotopic Mass: 293.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 155Ų

Experimental Properties

• Density: 1.75
• Boiling Point: 545.1°C at 760 mmHg
• Flash Point: 283.5°C
• Refractive Index: 1.737

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles